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Compound of Interest

Compound Name: B-428

Cat. No.: B1201740

It is important to clarify that "B-428" does not refer to a chemical compound and therefore does
not have an IUPAC name or a CAS number. Instead, B-428 is the designation for a specific
type of thermal transfer printable metallized polyester label manufactured by Brady.[1][2][3][4]
[5][6][7][8][9] This material is engineered for applications requiring high-quality, durable labels,
such as rating and serial plates.

This guide provides a technical overview of the properties and performance characteristics of
B-428, drawing from available technical data sheets.

Material Composition and Properties

B-428 is a metallized polyester film featuring a permanent acrylic pressure-sensitive adhesive
and a topcoat specifically formulated for thermal transfer printing.[1] The material is designed to
produce labels with a matte, light gray finish, giving them an appearance similar to a rating or
serial plate.[5]

Physical Properties:

A summary of the typical physical properties of B-428 is presented in the table below. These
values are averages and should not be used for specification purposes.[4]
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Property Test Method Average Result
Thickness

- Substrate ASTM D 1000 0.0034 inch (0.086 mm)
- Adhesive ASTM D 1000 0.0010 inch (0.026 mm)
- Total ASTM D 1000 0.0044 inch (0.112 mm)
Adhesion to:

- Stainless Steel (20 min dwell)  ASTM D 1000

30 oz/in (33 N/100 mm)

- Stainless Steel (24 hr dwell) ASTM D 1000

40 oz/in (43 N/100 mm)

- Polypropylene (20 min dwell) ~ ASTM D 1000

12 0z/in (13 N/100 mm)

- Polypropylene (24 hr dwell) ASTM D 1000

20 0z/in (22 N/100 mm)

Tack ASTM D 2979

28 0z (789 g)

Performance Characteristics

B-428 is engineered to be resistant to various environmental challenges, including solvents,

temperature fluctuations, and UV exposure.[3][4][5]

Temperature Resistance:

Condition Duration Observation
No visible effect, but topcoat
] ) discoloration may occur at
High Service Temperature 30 days at 176°F (80°C)
temperatures greater than
80°C.[1]
Low Service Temperature 30 days at -40°F (-40°C) No visible effect.[1]

Environmental Resistance:
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Condition Duration Observation

o _ 30 days at 100°F (37°C), 95% o
Humidity Resistance RH No visible effect.[1]

_ _ 30 days in UV Sunlighter™ o
UV Light Resistance 100 No visible effect.[1]

. 30 days in Xenon Arc ] ]
Weatherability Slight topcoat yellowing.[1]
Weatherometer

Salt Fog Resistance 30 days in 5% salt fog No visible effect.[1]

Experimental Protocols

The performance data presented is based on standardized testing procedures. The following
outlines the general methodology for chemical resistance testing.

Chemical Resistance Testing Protocol:

o Sample Preparation: Samples are printed with a specified thermal transfer ribbon (e.qg.,
Brady Series R4300) using a thermal transfer printer. The printed labels are then applied to
aluminum panels and allowed to dwell for 24 hours at room temperature.[3][4][7]

» Immersion Cycling: The test consists of 5 cycles of 10-minute immersions in the specified
chemical reagent, followed by 30-minute recovery periods.[3][4][7]

e Mechanical Abrasion: After the final immersion, the samples are rubbed 10 times with a
cotton swab saturated with the test fluid.[3][4][7]

» Observation: The label stock and the printed image are visually inspected for any changes,
such as discoloration, degradation, or print removal.[1]

A summary of the chemical resistance of B-428 to various agents is provided in the table
below.
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Chemical Reagent

Effect on Label Stock

Effect on Print

Methyl Ethyl Ketone

No visible effect

No visible effect

1,1,1-Trichloroethane

No visible effect

No visible effect

Toluene

No visible effect

No visible effect

Mineral Spirits

No visible effect

No visible effect

JP-8 Jet Fuel

No visible effect

No visible effect

SAE 20 WT Qil

No visible effect

No visible effect

Isopropyl Alcohol (IPA)

No visible effect

No visible effect

Deionized Water

No visible effect

No visible effect

3% Alconox® Detergent

No visible effect

No visible effect

10% Sulfuric Acid Solution

No visible effect

No visible effect

10% Sodium Hydroxide
Solution

No visible effect

No visible effect

Results are based on testing with the Brady Series R4300 ribbon.[1]

Logical Workflow for Label Selection and

Application

The decision-making process for utilizing B-428 labels in a research or industrial setting can be

visualized as a logical workflow.
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Label Selection and Application Workflow
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This diagram illustrates the process from identifying the labeling requirement to the final
application and verification of the B-428 label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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